Cas no 100820-62-0 (2,4-Pyridinediamine,N2,N4-dimethyl-)

2,4-Pyridinediamine, N2,N4-dimethyl- is a substituted pyridine derivative featuring dimethylamino functional groups at the 2- and 4-positions. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and coordination complexes. Its rigid pyridine core and electron-donating dimethylamino groups enhance its utility in metal ligand systems and as a building block for heterocyclic compounds. The structural properties of this diamine facilitate selective functionalization, making it valuable for tailored molecular design. High purity grades are available to meet stringent research and industrial requirements, ensuring consistent performance in synthetic applications.
2,4-Pyridinediamine,N2,N4-dimethyl- structure
100820-62-0 structure
Product Name:2,4-Pyridinediamine,N2,N4-dimethyl-
CAS No:100820-62-0
MF:C7H11N3
MW:137.182340860367
CID:124250
PubChem ID:54550167
Update Time:2025-10-28

2,4-Pyridinediamine,N2,N4-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4-Pyridinediamine,N2,N4-dimethyl-
    • 2,4-Pyridinediamine,N,N'-dimethyl- (9CI)
    • 2,4-Pyridinediamine,N,N-dimethyl-(9CI)
    • ZJIJYZSGABIPDP-UHFFFAOYSA-N
    • N2,N4-dimethylpyridine-2,4-diamine
    • 6, 4-Dimethylaminopyridine
    • AKOS006378166
    • 2,4-dimethylaminopyridine
    • SCHEMBL2686515
    • 100820-62-0
    • Inchi: 1S/C7H11N3/c1-8-6-3-4-10-7(5-6)9-2/h3-5H,1-2H3,(H2,8,9,10)
    • InChI Key: ZJIJYZSGABIPDP-UHFFFAOYSA-N
    • SMILES: N(C)C1C=CN=C(C=1)NC

Computed Properties

  • Exact Mass: 137.09543
  • Monoisotopic Mass: 137.095
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 94.9
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 37A^2
  • XLogP3: 1.2

Experimental Properties

  • PSA: 36.95

2,4-Pyridinediamine,N2,N4-dimethyl- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029191319-100mg
N2,N2-Dimethylpyridine-2,4-diamine
100820-62-0 97%
100mg
$708.34 2023-09-04
Alichem
A029191319-250mg
N2,N2-Dimethylpyridine-2,4-diamine
100820-62-0 97%
250mg
$1113.00 2023-09-04
Alichem
A029191319-1g
N2,N2-Dimethylpyridine-2,4-diamine
100820-62-0 97%
1g
$2650.00 2023-09-04

Additional information on 2,4-Pyridinediamine,N2,N4-dimethyl-

Recent Advances in the Study of 2,4-Pyridinediamine,N2,N4-dimethyl- (CAS: 100820-62-0) in Chemical Biology and Pharmaceutical Research

The compound 2,4-Pyridinediamine,N2,N4-dimethyl- (CAS: 100820-62-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This heterocyclic amine, characterized by its pyridine core and dimethyl substitutions, has been investigated for its unique chemical properties and biological activities. Recent studies have focused on its role as a building block for novel therapeutic agents, particularly in the context of kinase inhibition and antimicrobial activity.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthesis and biological evaluation of 2,4-Pyridinediamine,N2,N4-dimethyl- derivatives as potential kinase inhibitors. The research team demonstrated that modifications to the pyridine core could enhance selectivity for specific kinase targets, offering promising avenues for cancer therapy. Molecular docking studies revealed that the dimethyl substitutions at the 2 and 4 positions play a critical role in binding affinity, suggesting that this compound could serve as a scaffold for further optimization.

In addition to its applications in oncology, recent investigations have highlighted the antimicrobial potential of 2,4-Pyridinediamine,N2,N4-dimethyl-. A 2024 paper in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, a mechanism distinct from traditional antibiotics.

Another area of growing interest is the use of 2,4-Pyridinediamine,N2,N4-dimethyl- in the development of fluorescent probes for biological imaging. Researchers have capitalized on the compound's inherent fluorescence properties to design probes for detecting reactive oxygen species (ROS) in cellular environments. A 2023 study in Analytical Chemistry demonstrated that these probes could provide real-time monitoring of oxidative stress in live cells, offering valuable tools for studying neurodegenerative diseases and aging.

Despite these promising developments, challenges remain in the clinical translation of 2,4-Pyridinediamine,N2,N4-dimethyl--based therapeutics. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, prompting ongoing research into formulation strategies to improve its delivery. Recent advances in nanoparticle-based drug delivery systems show particular promise in addressing this limitation, as evidenced by a 2024 publication in the International Journal of Pharmaceutics.

Looking forward, the versatility of 2,4-Pyridinediamine,N2,N4-dimethyl- positions it as a valuable scaffold for multidisciplinary research. Its applications span from drug discovery to diagnostic tools, reflecting the compound's broad potential in advancing chemical biology and pharmaceutical science. Future research directions may include exploring its use in combination therapies and further elucidating its mechanism of action at the molecular level.

Recommended suppliers
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.